Cas no 2166232-88-6 ((1R,2S)-2-(3-Phenylprop-1-yn-1-yl)cyclopentan-1-ol)

• Product Name: (1R,2S)-2-(3-Phenylprop-1-yn-1-yl)cyclopentan-1-ol
• CAS No: 2166232-88-6
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 5043891
• Update Time: 2023-08-25

(1R,2S)-2-(3-Phenylprop-1-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(3-phenylprop-1-yn-1-yl)cyclopentan-1-ol
• (1R,2S)-2-(3-phenylprop-1-ynyl)cyclopentan-1-ol
• (1R,2S)-2-(3-Phenylprop-1-yn-1-yl)cyclopentan-1-ol

• Inchi： 1S/C14H16O/c15-14-11-5-10-13(14)9-4-8-12-6-2-1-3-7-12/h1-3,6-7,13-15H,5,8,10-11H2/t13-,14-/m1/s1
• InChI Key： OOFHPOKWICTVBG-ZIAGYGMSSA-N
• SMILES： O[C@@H]1CCC[C@H]1C#CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2